Cas no 65160-71-6 (Acetyl-D-tyrosine Methyl Ester)

• Product Name: Acetyl-D-tyrosine Methyl Ester
• CAS No: 65160-71-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD01632092
• CID: 1685768
• PubChem ID: 720751
• Update Time: 2025-04-23

Acetyl-D-tyrosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, N-acetyl-, methyl ester
• (R)-Methyl 2-acetamido-3-(4-hydroxyphenyl)propanoate
• MFCD01632092
• methyl (2R)-2-acetamido-3-(4-hydroxyphenyl)propanoate
• methyl(2r)-2-acetamido-3-(4-hydroxyphenyl)propanoate
• DTXSID301302604
• N-Acetyl-D-tyrosine methyl ester
• 65160-71-6
• (R)-Methyl2-acetamido-3-(4-hydroxyphenyl)propanoate
• KRMVXLWZDYZILN-LLVKDONJSA-N
• SCHEMBL2522737
• AC-D-TYR-OME
• Acetyl-D-tyrosine Methyl Ester

• MDL： MFCD01632092
• Inchi： 1S/C12H15NO4/c1-8(14)13-11(12(16)17-2)7-9-3-5-10(15)6-4-9/h3-6,11,15H,7H2,1-2H3,(H,13,14)/t11-/m1/s1
• InChI Key： KRMVXLWZDYZILN-LLVKDONJSA-N
• SMILES： O(C)C([C@@H](CC1C=CC(=CC=1)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetyl-D-tyrosine Methyl Ester

D-Tyrosine, N-acetyl-, methyl ester (CAS No. 65160-71-6): A Comprehensive Overview

D-Tyrosine, N-acetyl-, methyl ester (CAS No. 65160-71-6) is a specialized derivative of the amino acid tyrosine, widely recognized for its applications in biochemical research and pharmaceutical development. This compound, characterized by its N-acetyl and methyl ester modifications, plays a pivotal role in peptide synthesis and metabolic studies. With the growing interest in amino acid derivatives and their therapeutic potential, D-Tyrosine, N-acetyl-, methyl ester has garnered attention for its unique properties and versatility.

The molecular structure of D-Tyrosine, N-acetyl-, methyl ester includes a D-configuration, which distinguishes it from its L-form counterpart. This configuration is particularly significant in the study of enantioselective synthesis and chiral drug development. Researchers are increasingly exploring the role of D-amino acids in neurological and metabolic pathways, making this compound a valuable tool in modern biochemistry.

One of the most compelling applications of D-Tyrosine, N-acetyl-, methyl ester lies in its use as a building block for peptide synthesis. The N-acetyl group enhances stability, while the methyl ester moiety facilitates solubility in organic solvents, making it ideal for solid-phase peptide synthesis (SPPS). This has led to its widespread adoption in the development of therapeutic peptides and bioconjugates, which are at the forefront of personalized medicine and targeted drug delivery.

In addition to its role in peptide chemistry, D-Tyrosine, N-acetyl-, methyl ester is also utilized in metabolic labeling and proteomics research. Its incorporation into proteins and peptides allows for precise tracking of metabolic pathways, providing insights into cellular processes and disease mechanisms. This has become particularly relevant in the study of neurodegenerative diseases and cancer metabolism, where understanding amino acid utilization is critical.

The market for amino acid derivatives like D-Tyrosine, N-acetyl-, methyl ester is expanding rapidly, driven by advancements in biotechnology and pharmaceutical research. With the rise of precision medicine and biologics, demand for high-purity, specialized compounds has surged. This trend is further amplified by the increasing focus on sustainable synthesis and green chemistry, where efficient and environmentally friendly production methods are prioritized.

From a regulatory perspective, D-Tyrosine, N-acetyl-, methyl ester is classified as a research chemical, and its use is governed by standard laboratory safety protocols. It is not listed as a controlled substance or hazardous material, making it accessible for academic and industrial research. However, proper handling and storage are essential to maintain its integrity and ensure accurate experimental results.

In summary, D-Tyrosine, N-acetyl-, methyl ester (CAS No. 65160-71-6) is a versatile and valuable compound in the fields of biochemistry, peptide synthesis, and metabolic research. Its unique structural features and broad applicability make it a cornerstone of modern scientific inquiry, particularly in the development of innovative therapeutics and diagnostic tools. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of life sciences.